Cas no 32806-68-1 (2-benzylpentanedioic acid)
2-benzylpentanedioic acid structure
Product Name:2-benzylpentanedioic acid
CAS No:32806-68-1
MF:C12H14O4
MW:222.237164020538
CID:917284
PubChem ID:300107
Update Time:2025-04-19
2-benzylpentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-benzylpentanedioic acid
- 2-Benzyl-pentanedioic acid
- AC1L6VKU
- CHEBI:354444
- CHEMBL153232
- NSC174209
- NSC-174209
- SureCN3963424
- DS-003925
- 2-Benzyl-pentanedioic acid,97%
- BDBM50121917
- SCHEMBL3963424
- 32806-68-1
- DTXSID60306136
-
- Inchi: 1S/C12H14O4/c13-11(14)7-6-10(12(15)16)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)(H,15,16)
- InChI Key: GUUZXORJVABSSF-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC=CC=1)CCC(=O)O)=O
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
- LogP: 1.79470
2-benzylpentanedioic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
32806-68-1 (2-benzylpentanedioic acid) Related Products
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- 104426-54-2(Benzenepentadecanoicacid, b,b-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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